Cas no 76209-00-2 (3-(Butyrylamino)benzoic Acid)

3-(Butyrylamino)benzoic Acid Properties

Names and Identifiers

• 3-Butyramidobenzoic acid
• 3-(butanoylamino)benzoic acid
• 3-(BUTYRYLAMINO)BENZOIC ACID
• Benzoic acid,3-[(1-oxobutyl)amino]-
• 3-butanamidobenzoic acid
• 3-Butyrylamino-benzoesaeure
• 3-butyrylamino-benzoic acid
• m-Butyramidobenzoicacid
• Oprea1_541878
• AKOS000104591
• DTXSID10351191
• FT-0679642
• LS-03426
• MFCD00448227
• SCHEMBL11221078
• 3-Butyramidobenzoicacid
• CS-0312952
• 76209-00-2
• SB77641
• ALBB-010048
• Benzoic acid, 3-[(1-oxobutyl)amino]-
• AO-548/07060004
• STK501280
• CHEMBRDG-BB 5941601
• +Expand

• MDL： MFCD00448227
• InChIKey： ASXLJZIPYBUVFW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO3/c1-2-4-10(13)12-9-6-3-5-8(7-9)11(14)15/h3,5-7H,2,4H2,1H3,(H,12,13)(H,14,15)
• SMILES： CCCC(NC1=CC=CC(C(O)=O)=C1)=O

Computed Properties

• Exact Mass: 207.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 207.09
• Heavy Atom Count: 15
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• LogP: 2.19640
• PSA: 66.40000
• Refractive Index: 1.59
• Boiling Point: 447.6°C at 760 mmHg
• Flash Point: 224.5°C
• Density: 1.233

3-(Butyrylamino)benzoic Acid Security Information

• HazardClass：IRRITANT

3-(Butyrylamino)benzoic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%